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Compound of Interest

Compound Name: Ceranibl

Cat. No.: B1365448

Application Notes and Protocols: Ceranib-1

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ceranib-1 is a potent and specific inhibitor of neutral ceramidase, an enzyme that plays a
crucial role in the sphingolipid metabolic pathway.[1][2] By blocking the hydrolysis of ceramide
into sphingosine and a free fatty acid, Ceranib-1 leads to the intracellular accumulation of
ceramide.[3] The balance between pro-apoptotic ceramide and pro-survival sphingosine-1-
phosphate (S1P) is critical for determining cell fate.[3] Consequently, Ceranib-1 can induce cell
cycle arrest and apoptosis, making it a valuable tool for cancer research and a potential
therapeutic agent. These application notes provide detailed information on the solubility of
Ceranib-1 and protocols for the preparation of stock solutions.

Data Presentation: Ceranib-1 Solubility

The solubility of Ceranib-1 in common laboratory solvents is summarized in the table below. It
is highly soluble in dimethyl sulfoxide (DMSO). For aqueous-based assays, a stock solution in
an organic solvent should be prepared first and then diluted into the aqueous buffer.
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Solvent Solubility

Molar Equivalent

Notes

DMSO 100 mg/mL

252.88 mM

May require
ultrasonication to fully
dissolve. Use of newly
opened, anhydrous
DMSO is
recommended as it is

hygroscopic.

Ethanol Not specified

Not specified

Arelated compound,
Ceranib-2, was
recrystallized from
aqueous ethanol,
suggesting some
solubility. However,
ethanol alone may
lead to dissolution of
lipid membranes at
certain

concentrations.

Water Sparingly soluble

Not specified

Direct dissolution in
aqueous buffers is not

recommended.

In Vivo Formulations 2.5 mg/mL

6.32 mM

Soluble in co-solvent
systems such as 10%
DMSO, 40% PEG300,
5% Tween-80, and
45% Saline, or 10%
DMSO and 90% Corn
Qil.

Molecular Weight of Ceranib-1: 395.45 g/mol

Signaling Pathway of Ceranib-1
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Ceranib-1 targets the sphingolipid metabolic pathway, a critical signaling cascade involved in
cell proliferation, differentiation, and apoptosis. Ceramidases are central enzymes in this
pathway, catalyzing the breakdown of ceramide into sphingosine. Sphingosine can then be
phosphorylated by sphingosine kinases (SK) to form sphingosine-1-phosphate (S1P).
Ceramide and S1P generally have opposing effects on cell fate; ceramide accumulation is
associated with apoptosis, while S1P promotes cell survival and proliferation. This balance is
often referred to as the "ceramide/S1P rheostat."

Ceranib-1 inhibits ceramidase activity, leading to an increase in intracellular ceramide levels
and a decrease in the levels of sphingosine and S1P. This shift in the rheostat towards
ceramide accumulation can trigger programmed cell death, making ceramidase inhibitors like
Ceranib-1 a focus of anti-cancer drug development.
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Ceranib-1 inhibits ceramidase, leading to ceramide accumulation and apoptosis.

Experimental Protocols

This protocol describes the preparation of a high-concentration stock solution of Ceranib-1 for
In vitro use.

Materials:

e Ceranib-1 powder (MW: 395.45 g/mol )
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Anhydrous Dimethyl sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials
Calibrated analytical balance

Pipettors and sterile tips

Vortex mixer

Ultrasonic water bath

Procedure:

Weighing Ceranib-1: Accurately weigh out 1 mg of Ceranib-1 powder using an analytical
balance and place it into a sterile microcentrifuge tube.

Solvent Addition: To prepare a 10 mM stock solution, add 252.88 uL of anhydrous DMSO to
the tube containing the 1 mg of Ceranib-1. Note: Due to the hygroscopic nature of DMSO, it
is crucial to use a fresh, unopened bottle or a properly stored anhydrous grade to ensure
maximum solubility.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Sonication: If the compound does not fully dissolve, place the tube in an ultrasonic water
bath for 5-10 minutes. Visually inspect the solution to ensure it is clear and free of any
particulate matter.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This prevents degradation from repeated
freeze-thaw cycles.

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months).

Calculation for Stock Solution Preparation:
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Desired Concentration Mass of Ceranib-1 Volume of DMSO
1mM 1mg 2.5288 mL
5 mM 1mg 0.5058 mL
10 mM 1mg 0.2529 mL

This protocol outlines the dilution of the DMSO stock solution into a cell culture medium for
experimental use.

Materials:

e 10 mM Ceranib-1 stock solution in DMSO

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

o Sterile tubes and pipettes

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM Ceranib-1 stock solution at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in the cell culture medium to
achieve the desired final concentrations for your experiment (e.g., typical working
concentrations range from 10 nM to 10 puM).

e Mixing: Gently mix the working solutions by pipetting or inverting the tube. Avoid vigorous
vortexing, which can cause protein denaturation in media containing serum.

o Application to Cells: Add the prepared working solutions to your cell cultures. Ensure that the
final concentration of DMSO in the culture medium is non-toxic to the cells (typically < 0.5%).
Remember to include a vehicle control (medium with the same final concentration of DMSO)
in your experimental design.
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Stock Solution Preparation Workflow
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Workflow for preparing a Ceranib-1 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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